Cas no 1267447-59-5 (4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid)

• Product Name: 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid
• CAS No: 1267447-59-5
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5250675
• Update Time: 2025-05-21

4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid

• Inchi： 1S/C11H17NO2S/c1-6(2)9-12-8(11(3,4)5)7(15-9)10(13)14/h6H,1-5H3,(H,13,14)
• InChI Key： HEJACAMDHFSEIA-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C(C)(C)C)N=C1C(C)C

Experimental Properties

• Density: 1.128±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 332.6±30.0 °C(Predicted)
• pka: 0.96±0.10(Predicted)

Additional information on 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid

Introduction to 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid (CAS No. 1267447-59-5) and Its Emerging Applications in Chemical Biology

The compound 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid, identified by the CAS number 1267447-59-5, represents a structurally unique derivative of thiazole with significant potential in the field of chemical biology. Thiazole derivatives have long been recognized for their diverse pharmacological properties, and modifications at specific positions, such as the carboxylic acid functional group at the 5-position, enhance its bioactivity and utility in drug discovery. This introduction explores the chemical properties, synthetic pathways, and recent advancements in the application of this compound in medicinal chemistry and therapeutic research.

Chemical Structure and Properties

The molecular structure of 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid features a thiazole core substituted with two isopropyl groups at the 1- and 2-positions, a tert-butyl group at the 4-position, and a carboxylic acid moiety at the 5-position. This arrangement imparts high steric hindrance and lipophilicity, which are critical factors in determining its interaction with biological targets. The presence of multiple aromatic rings and heterocyclic systems contributes to its stability and solubility in organic solvents, making it suitable for various biochemical assays.

Synthetic Approaches

The synthesis of 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid involves multi-step organic transformations starting from commercially available thiazole precursors. A common synthetic route includes Friedel-Crafts alkylation to introduce isopropyl groups at the 1- and 2-positions, followed by electrophilic substitution to install the tert-butyl group at the 4-position. The final step involves carboxylation at the 5-position, typically achieved through oxidation or hydrolysis of a methyl or ethyl side chain. Recent advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing yield.

Biological Activity and Therapeutic Potential

Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid, particularly the carboxylic acid group, enable it to interact with biological targets such as enzymes and receptors. Studies have shown that this compound exhibits inhibitory activity against several key enzymes involved in cancer progression, including kinases and proteases. Additionally, its ability to modulate redox homeostasis makes it a promising candidate for treating oxidative stress-related diseases.

Recent research has highlighted its potential in targeting specific pathways implicated in neurodegenerative disorders. The compound’s ability to cross the blood-brain barrier suggests its feasibility for treating conditions like Alzheimer’s disease and Parkinson’s disease. Preclinical studies have demonstrated its neuroprotective effects by attenuating oxidative damage and inhibiting inflammatory responses in neuronal cells. These findings underscore its therapeutic potential as a lead compound for further drug development.

Applications in Medicinal Chemistry

The versatility of 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid extends beyond traditional therapeutic applications. Its structural motif serves as a scaffold for designing novel bioactive molecules with enhanced pharmacokinetic profiles. Researchers have leveraged this compound to develop inhibitors targeting drug-resistant pathogens, where its unique structure provides selective binding to bacterial enzymes while minimizing toxicity to host cells.

In addition to antimicrobial applications, this derivative has been explored for its role in modulating immune responses. Preliminary studies indicate that it can suppress excessive inflammation by inhibiting cytokine production without compromising essential immune functions. Such properties make it an attractive candidate for treating autoimmune diseases where dysregulated immune activity is a key pathological feature.

Future Directions

The continued exploration of 4-(1,1-Dimethylethyl)-2-(1-methylethyl)-5-thiazolecarboxylic acid holds promise for uncovering new therapeutic avenues across multiple disease domains. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of analogs with improved bioactivity and reduced side effects. Furthermore, interdisciplinary collaborations between chemists and biologists will be crucial in translating laboratory findings into clinical applications.

The development of prodrugs or derivatives with enhanced solubility or targeted delivery systems could further expand its utility. For instance, formulations designed to release this compound selectively in affected tissues could improve treatment efficacy while minimizing systemic exposure. As our understanding of disease mechanisms evolves, so too will the applications of this versatile thiazole derivative.